molecular formula C11H17N B8690734 4-Methyl-2-pentylpyridine CAS No. 84625-54-7

4-Methyl-2-pentylpyridine

Cat. No. B8690734
CAS RN: 84625-54-7
M. Wt: 163.26 g/mol
InChI Key: FILVPVLQGMBYPS-UHFFFAOYSA-N
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Description

4-Methyl-2-pentylpyridine is a useful research compound. Its molecular formula is C11H17N and its molecular weight is 163.26 g/mol. The purity is usually 95%.
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properties

CAS RN

84625-54-7

Molecular Formula

C11H17N

Molecular Weight

163.26 g/mol

IUPAC Name

4-methyl-2-pentylpyridine

InChI

InChI=1S/C11H17N/c1-3-4-5-6-11-9-10(2)7-8-12-11/h7-9H,3-6H2,1-2H3

InChI Key

FILVPVLQGMBYPS-UHFFFAOYSA-N

Canonical SMILES

CCCCCC1=NC=CC(=C1)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 50 ml reactor under argon was charged with 2-bromo-4-methylpyridine and THF. The reaction was cooled to −78° C. and the Pd(dppf)2Cl2 (dppf being 1,1′-di(diphenylphosphine)-ferrocene) catalyst was added, followed by 3.0 M pentyl magnesium bromide. The reaction was allowed to warm to 0° C. until the starting material was consumed. The reaction was quenched with 20 ml of saturated ammonium chloride solution and extracted with 20 ml of ethylacetate. The ethyl acetate layer was extracted with 20 ml of 1 M aqueous hydrochloric acid to extract the pyridine product from neutral organics. The aqueous acid layer was neutralized with 1 M NaOH and extracted with 20 ml of ethyl acetate. The ethyl acetate layer was washed with brine and dried on anhydrous sodium sulphate. The product phase was filtered and concentrated on the rotary evaporator to give 850 mg of product, a 44.9% yield.
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